Cas no 39137-34-3 (ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate)

• Product Name: ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate
• CAS No: 39137-34-3
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 3962356
• PubChem ID: 3151002
• Update Time: 2025-10-22

ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineacetic acid, 2,4-dioxo-, ethyl ester
• (2,4-Dioxo-thiazolidin-3-yl)-acetic acid ethyl ester
• ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate
• STK215682
• 39137-34-3
• ethyl 2-(2,4-dioxothiazolidin-3-yl)acetate
• BBL001009
• SCHEMBL5798388
• ethyl (2,4-dioxo-1,3-thiazolidin-3-yl)acetate
• AKOS000332270
• F1914-0001
• CS-0118699
• VU0494583-1
• VS-00791

• Inchi： 1S/C7H9NO4S/c1-2-12-6(10)3-8-5(9)4-13-7(8)11/h2-4H2,1H3
• InChI Key： GWJPDHRIVMWKOK-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC(OCC)=O)C1=O

Computed Properties

• Exact Mass: 203.02522894Da
• Monoisotopic Mass: 203.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89Ų

Additional information on ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate

Ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate (CAS No. 39137-34-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate, identified by its Chemical Abstracts Service (CAS) number 39137-34-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester has garnered attention due to its structural versatility and its role as a crucial intermediate in the synthesis of various biologically active molecules. The compound’s framework, featuring a thiazolidine core with a dioxo substituent and an ethyl acetate moiety, provides a unique platform for further functionalization, making it invaluable in drug discovery and development.

The thiazolidine ring system is a prominent motif in medicinal chemistry, known for its stability and ability to mimic the functionality of natural products. In particular, derivatives of thiazolidine have been extensively studied for their potential applications in anti-inflammatory, antiviral, and anticancer therapies. The presence of the dioxo group (a β-keto ester moiety) enhances the reactivity of the molecule, enabling diverse chemical transformations that can be tailored for specific pharmacological targets.

Recent advancements in synthetic methodologies have highlighted the utility of ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate as a key precursor in the preparation of novel therapeutic agents. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The ester functionality allows for facile hydrolysis or transesterification, enabling the introduction of different substituents that can modulate bioactivity. This adaptability has made it a favorite among synthetic chemists working on targeted drug design.

In the context of modern drug development, the integration of computational chemistry and high-throughput screening has accelerated the identification of promising candidates. Ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate has been employed in virtual screening campaigns to identify molecules with enhanced binding affinity to protein targets. Its scaffold has been shown to interact effectively with enzymes such as kinases and proteases, which are critical in many disease pathways. The dioxo group’s ability to engage in hydrogen bonding and form stable transition states further underscores its importance in designing high-affinity ligands.

The pharmaceutical industry has also explored the use of ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate in the synthesis of prodrugs. By incorporating this intermediate into larger molecules, researchers can improve solubility or metabolic stability, thereby enhancing drug delivery systems. The thiazolidine core’s compatibility with various functional groups allows for the creation of prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has been particularly effective in developing treatments for chronic diseases where sustained release is desirable.

Moreover, the agrochemical sector has not overlooked the potential of ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate. Its structural features make it a suitable candidate for synthesizing herbicides and fungicides that target specific enzymatic pathways in pests and pathogens. By modifying the substituents on the thiazolidine ring, chemists can fine-tune the biological activity to achieve selective toxicity against unwanted organisms while minimizing environmental impact.

The synthesis of ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate itself is an area of active research. Recent publications have reported efficient synthetic routes that minimize waste and improve yield. These methods often involve multi-step cascades that exploit intramolecular reactions to construct the complex heterocyclic framework in a few steps. Such advances are aligned with green chemistry principles and aim to make pharmaceutical synthesis more sustainable.

In conclusion,Ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate (CAS No. 39137-34-3) represents a cornerstone intermediate in contemporary chemical synthesis. Its unique structural attributes have positioned it as a valuable building block for developing novel therapeutics across multiple domains. As research continues to uncover new applications and synthetic strategies,ethyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetate is poised to remain at the forefront of pharmaceutical innovation.